Cas no 63586-33-4 (6-Chloro-2-methyl-5-nitropyrimidin-4-amine)

• Product Name: 6-Chloro-2-methyl-5-nitropyrimidin-4-amine
• CAS No: 63586-33-4
• MF: C₅H₅ClN₄O₂
• MW: 188.571799039841
• MDL: MFCD06740788
• CID: 1034311
• PubChem ID: 4737125
• Update Time: 2025-11-02

6-Chloro-2-methyl-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methyl-5-nitropyrimidin-4-amine
• 4-Chlor-5-nitro-6-amino-2-methylpyrimidin
• 6-Chlor-2-methyl-5-nitro-pyrimidin-4-ylamin
• 6-chloro-2-methyl-5-nitro-4-pyrimidinamine
• 6-chloro-2-methyl-5-nitro-pyrimidin-4-ylamine
• 6-chloro-2-methyl-5-nitropyrimidine-4-ylamine
• AC1NHANZ
• AK-75813
• CTK1I6385
• KB-248294
• SBB039514
• 63586-33-4
• H10146
• SB55739
• AKOS000267494
• GS-6139
• SCHEMBL14786602
• DB-359398
• CS-0045786
• DTXSID00406124
• AMY11628

• MDL： MFCD06740788
• Inchi： 1S/C5H5ClN4O2/c1-2-8-4(6)3(10(11)12)5(7)9-2/h1H3,(H2,7,8,9)
• InChI Key： ASFSVYKJXFDPIS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.0101031g/mol
• Monoisotopic Mass: 188.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 6-Chloro-2-methyl-5-nitropyrimidin-4-amine

6-Chloro-2-methyl-5-nitropyrimidin-4-amine (CAS No. 63586-33-4): A Comprehensive Overview

6-Chloro-2-methyl-5-nitropyrimidin-4-amine (CAS No. 63586-33-4) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitropyrimidine derivative is characterized by its unique molecular structure, which includes a chloro group, a methyl group, and a nitro group attached to a pyrimidine ring. The compound's versatility and reactivity make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 6-Chloro-2-methyl-5-nitropyrimidin-4-amine is C₅H₅ClN₄O₂, with a molecular weight of 188.57 g/mol. Its structure features a pyrimidine core, which is a six-membered ring with two nitrogen atoms at positions 1 and 3. The presence of the chloro group at position 6, the methyl group at position 2, and the nitro group at position 5 contributes to its distinct chemical properties. The amine group at position 4 further enhances its reactivity, making it a sought-after building block in organic synthesis.

One of the most notable applications of 6-Chloro-2-methyl-5-nitropyrimidin-4-amine is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various drugs. Researchers have explored its potential in developing antimicrobial, antiviral, and anticancer agents. The compound's ability to undergo nucleophilic substitution reactions at the chloro position makes it particularly useful for creating derivatives with enhanced biological activity. Recent studies have also investigated its role in designing kinase inhibitors, which are crucial for targeted cancer therapies.

In the agrochemical sector, 6-Chloro-2-methyl-5-nitropyrimidin-4-amine has shown promise as a precursor for herbicides and pesticides. Its nitro group can be reduced to an amino group, opening up pathways for further functionalization. This flexibility allows chemists to tailor the compound's properties to target specific pests or weeds while minimizing environmental impact. With the growing demand for sustainable agriculture, the development of eco-friendly agrochemicals based on this compound is a hot topic in research circles.

The synthesis of 6-Chloro-2-methyl-5-nitropyrimidin-4-amine typically involves the nitration of 6-chloro-2-methylpyrimidin-4-amine, followed by purification steps to ensure high purity. Industrial-scale production requires careful control of reaction conditions to optimize yield and minimize byproducts. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and verify its identity. Purity standards are critical, especially when the compound is intended for pharmaceutical applications.

From a market perspective, the demand for 6-Chloro-2-methyl-5-nitropyrimidin-4-amine has been steadily increasing, driven by its diverse applications. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control measures. The compound is often listed under alternative names such as 4-Amino-6-chloro-2-methyl-5-nitropyrimidine or 6-Chloro-2-methyl-5-nitro-4-pyrimidinamine, which are important to include in search queries for better visibility. Pricing trends indicate that the cost of this specialty chemical is influenced by raw material availability and production capacity.

Safety considerations for handling 6-Chloro-2-methyl-5-nitropyrimidin-4-amine include standard laboratory precautions such as wearing protective gloves, goggles, and clothing. While not classified as highly hazardous, it should be stored in a cool, dry place away from incompatible substances. Proper ventilation is recommended when working with the compound to avoid inhalation of dust. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe handling and disposal procedures.

Recent advancements in green chemistry have sparked interest in developing more sustainable synthesis routes for 6-Chloro-2-methyl-5-nitropyrimidin-4-amine. Researchers are exploring catalytic methods and solvent-free reactions to reduce waste and energy consumption. These innovations align with the broader industry trend toward environmentally friendly manufacturing processes. As regulatory pressures increase, companies are investing in cleaner technologies to produce this and similar compounds.

The future outlook for 6-Chloro-2-methyl-5-nitropyrimidin-4-amine appears promising, with potential applications extending into new areas such as materials science and nanotechnology. Its molecular structure could be leveraged to create novel polymers or coatings with specific properties. Additionally, the compound's role in drug discovery continues to expand as researchers uncover new therapeutic targets. Keeping abreast of these developments is essential for professionals in chemistry-related fields.

For those searching for information about 6-Chloro-2-methyl-5-nitropyrimidin-4-amine synthesis, CAS 63586-33-4 suppliers, or nitropyrimidine derivatives applications, this compound represents an exciting area of study. Its combination of reactivity and versatility ensures ongoing relevance across multiple industries. As research progresses, we can anticipate new discoveries that will further enhance our understanding and utilization of this remarkable chemical entity.